Cas no 83966-24-9 (1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 2-(1-methylethyl) ester)

• Product Name: 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 2-(1-methylethyl) ester
• CAS No: 83966-24-9
• MF: C₉H₁₄O₇
• MW: 234.203263759613
• CID: 725996
• PubChem ID: 57483158
• Update Time: 2025-04-19

1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 2-(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 2-(1-methylethyl) ester
• 2-hydroxy-4-methylpentane-1,2,3-tricarboxylic acid
• 2-isopropyl dihydrogen citrate
• 3-hydroxy-3-[(propan-2-yloxy)carbonyl]pentanedioic acid
• EINECS 281-490-5
• CHEBI:174197
• 3-hydroxy-3-(isopropoxycarbonyl)pentanedioic acid
• 1,2,3-Propanetricarboxylic acid,2-hydroxy-,2-(1-methylethyl)ester
• NCGC00256682-01
• CHEMBL3188218
• DSSTox_GSID_47140
• 83966-24-9
• NS00061149
• DSSTox_RID_82147
• 3-hydroxy-3-propan-2-yloxycarbonylpentanedioic acid
• Tox21_302479
• DTXSID00274148
• Q27279237
• SY351098
• DSSTox_CID_27140
• GR0934P0DP
• UNII-GR0934P0DP
• 2-Isopropyl citrate
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 2-(1-methylethyl) ester

• Inchi： 1S/C9H14O7/c1-5(2)16-8(14)9(15,3-6(10)11)4-7(12)13/h5,15H,3-4H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： VRBUFFFVTDWWMY-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C(CC(=O)O)(CC(=O)O)O)=O

Computed Properties

• Exact Mass: 234.07395278g/mol
• Monoisotopic Mass: 234.07395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.396
• Melting Point: 126-128°C
• Boiling Point: 432.8°C at 760 mmHg
• Flash Point: 170.7°C
• Refractive Index: 1.509

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives